Cas no 2694733-80-5 (3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-ylethyl}benzamide)

• Product Name: 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-ylethyl}benzamide
• CAS No: 2694733-80-5
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• MDL: MFCD34475300
• CID: 5628735
• PubChem ID: 165948119
• Update Time: 2025-10-28

3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide
• EN300-28338463
• 2694733-80-5
• 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-ylethyl}benzamide

• MDL： MFCD34475300
• Inchi： 1S/C18H20N4O/c19-10-8-17-21-15-6-1-2-7-16(15)22(17)11-9-13-4-3-5-14(12-13)18(20)23/h1-7,12H,8-11,19H2,(H2,20,23)
• InChI Key： JBWYYGNZCVOBQM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CCN1C2C=CC=CC=2N=C1CCN)N

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-{2-2-(2-aminoethyl)-1H-1,3-benzodiazol-1-ylethyl}benzamide

Comprehensive Overview of 3-{2-[2-(2-Aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide (CAS No. 2694733-80-5)

3-{2-[2-(2-Aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide, identified by its CAS number 2694733-80-5, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzamide moiety with a benzodiazole core, linked via an ethylamine spacer. Such architecture suggests potential applications in drug discovery, particularly in targeting protein-protein interactions or enzyme modulation. Researchers are increasingly exploring its utility in designing novel therapeutics due to its hydrogen-bonding capacity and aromatic stacking properties.

The compound's benzodiazole component is particularly noteworthy, as this heterocyclic system is prevalent in FDA-approved drugs for various conditions. Current trends in medicinal chemistry highlight the demand for small-molecule modulators of biological pathways, making 2694733-80-5 a candidate for further investigation. Its aminoethyl side chain provides a handle for further derivatization, enabling the creation of targeted libraries for high-throughput screening. This adaptability aligns with the growing focus on structure-activity relationship (SAR) studies in academic and industrial labs.

From a synthetic chemistry perspective, 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide presents interesting challenges and opportunities. The presence of both amide and amine functionalities allows for diverse synthetic routes, including solid-phase peptide synthesis-inspired approaches. Recent publications have emphasized the importance of such multifunctional scaffolds in fragment-based drug design, particularly for challenging targets like protein-protein interfaces. The compound's logP and polar surface area suggest favorable drug-like properties, meeting key criteria in modern Lipinski's rule of five assessments.

Analytical characterization of CAS 2694733-80-5 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. The benzodiazole proton environment produces distinctive signals in 1H-NMR spectra, while the amide carbonyl appears characteristically in 13C-NMR. These features facilitate quality control during synthesis and ensure batch-to-batch reproducibility - critical factors for research continuity. Recent advancements in cryo-EM and X-ray crystallography have further enabled visualization of this compound's binding modes with biological targets.

In the context of current research trends, 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide intersects with several hot topics in life sciences. The rise of targeted protein degradation (PROTACs) and molecular glues has created demand for novel heterocyclic building blocks like this compound. Additionally, its structural features make it relevant to studies of allosteric modulation and biased signaling in GPCR research. These connections to cutting-edge therapeutic strategies enhance its value as a research chemical.

The stability profile of 2694733-80-5 under various pH conditions and its photostability characteristics are important considerations for formulation development. Preliminary data suggests the compound maintains integrity across physiological pH ranges, though the benzodiazole ring may require protection from prolonged UV exposure. Such stability information is crucial for researchers designing in vitro and in vivo experiments, particularly in neuroscience applications where blood-brain barrier penetration is desirable.

From a commercial perspective, the availability of 3-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}benzamide from specialty chemical suppliers has increased in response to research demand. Current pricing models reflect its status as a high-value building block rather than a bulk commodity. The compound's intellectual property landscape appears relatively open, with opportunities for novel applications in areas like fluorescent probes or bioimaging agents, given the benzodiazole's potential luminescent properties.

Future research directions for CAS 2694733-80-5 may explore its utility in antibody-drug conjugates (ADCs) or as a fragment in DNA-encoded library (DEL) technology. The compound's balanced hydrophilicity/lipophilicity profile makes it particularly interesting for these applications. As the pharmaceutical industry continues to emphasize undruggable targets, innovative scaffolds like this benzodiazole derivative will likely play increasingly important roles in drug discovery pipelines.